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Compound of Interest

Compound Name: Preussin

Cat. No.: B1679086

This guide provides crucial safety and logistical information for laboratory personnel,
researchers, and drug development professionals handling Preussin, also known as Prazosin
hydrochloride. Adherence to these procedures is vital for ensuring personal safety and proper
disposal.

Chemical and Physical Properties

A summary of the key quantitative data for Prazosin hydrochloride is presented in the table
below for easy reference.

Property Value

CAS Number 19237-84-4

Molecular Formula C19H21N504 - HCI

Appearance White to tan solid, crystalline powder[1]
Melting Point 264 - 285 °C / 545 °F[2][3]

Oral LD50 (Rat) 1,950 mg/kg[4]

Solubility Information not readily available

Personal Protective Equipment (PPE)
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The following personal protective equipment is mandatory when handling Preussin to minimize
exposure and ensure safety.

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
ANSI Z87.1 standards.[5] Ensure there are no cracks or deformities on the lenses and that
the strap provides a firm seal.[5]

e Hand Protection: Chemical-resistant gloves, such as rubber gloves, are required to prevent
skin contact.[5] Gloves should fit properly and be inspected for any signs of contamination,
cuts, or tears before use.[5]

» Respiratory Protection: Use a patrticle filter respirator.[3] For half-mask or full-mask
respirators, ensure filters are changed frequently.[5] Disposable respirators should be
replaced with every use.[5]

« Body Protection: Wear appropriate protective clothing, such as a lab coat, to prevent skin
exposure.[3] For tasks with a higher risk of splashes, a chemical-resistant apron or suit may
be necessary.[5]

Safe Handling and Operational Plan

1. Preparation and Handling:

o Always handle Preussin in a well-ventilated area, preferably within a chemical fume hood.[1]
e Avoid the generation of dust.[6]

e Do not breathe dust, fumes, gas, mist, vapors, or spray.[1][2]

e Wash hands thoroughly after handling, before breaks, and at the end of the workday.[1][6]

o Keep the substance away from food and drink.[6]

2. Storage:

» Store in a well-ventilated place with the container tightly closed.[1][6]

e Store in a locked-up location.[1][2]
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o Keep away from strong oxidizing agents, as they are incompatible materials.[1][3]
3. First Aid Measures:

e If Inhaled: Move the person to fresh air and keep them comfortable for breathing. Call a
poison center or doctor if you feel unwell.[1][3]

« If on Skin: Immediately wash with plenty of soap and water.[2][3] If skin irritation persists,
consult a doctor.[2]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses if present
and easy to do. Continue rinsing.[2][3] If eye irritation persists, get medical advice/attention.

[2]

o If Swallowed: Rinse mouth. Do not induce vomiting.[2] Call a poison center or doctor if you
feel unwell.[1][3]

Disposal Plan

» Dispose of contents and containers in accordance with local, regional, national, and
international regulations.[1]

e The substance should be sent to an approved waste disposal plant.[3]

o Contaminated PPE should be treated as infected waste and disposed of in designated,
labeled containers.[7]

Emergency Spill Workflow

In the event of a spill, follow the procedural workflow outlined below to ensure a safe and
effective response.
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Immediate Actions

Evacuate and secure the area

Safety First

Don appropriate PPE

:

Ensure proper ventilation

Proceed with Cleanup

Spill Malvlagement

Contain the spill with absorbent material

:

Carefully collect the spilled material

l

Decontaminate the spill area

Finalize

Final |Steps
y

Dispose of waste in a sealed, labeled container

:

Remove and dispose of contaminated PPE

:

Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Guide for Preussin
(Prazosin Hydrochloride)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1679086#personal-protective-equipment-for-
handling-preussin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

